2-(Thian-4-yl)cyclopropane-1-carbaldehyde

• Molecular Formula: C9H14OS
• Molecular Weight: 170.27 g/mol
• IUPAC Name: 2-(thian-4-yl)cyclopropane-1-carbaldehyde
• InChI: InChI=1S/C9H14OS/c10-6-8-5-9(8)7-1-3-11-4-2-7/h6-9H,1-5H2
• InChI Key: VTODEJVPZWGKFV-UHFFFAOYSA-N
• Canonical SMILES: C1CSCCC1C2CC2C=O

Description

2-(Thian-4-yl)cyclopropane-1-carbaldehyde is a cyclopropane derivative featuring a thian-4-yl (tetrahydrothiopyran-4-yl) substituent and a formyl group directly attached to the cyclopropane ring. The compound combines the high ring strain of cyclopropane with the electronic and steric effects of the sulfur-containing thiane moiety.

Preparation Methods

Synthetic Routes and Reaction Conditions

The synthesis of 2-(Thian-4-yl)cyclopropane-1-carbaldehyde typically involves the cyclopropanation of a suitable thianyl precursor followed by the introduction of the aldehyde group. One common method involves the reaction of thian-4-ylmethanol with a cyclopropanating agent such as diiodomethane in the presence of a strong base like sodium hydride. The resulting cyclopropane intermediate is then oxidized to the corresponding aldehyde using reagents like pyridinium chlorochromate (PCC) or Dess-Martin periodinane.

Industrial Production Methods

While specific industrial production methods for 2-(Thian-4-yl)cyclopropane-1-carbaldehyde are not well-documented, the general approach would involve scaling up the laboratory synthesis procedures. This would include optimizing reaction conditions, using more efficient catalysts, and employing continuous flow reactors to enhance yield and purity.

Chemical Reactions Analysis

Types of Reactions

2-(Thian-4-yl)cyclopropane-1-carbaldehyde undergoes various chemical reactions, including:

Oxidation: The aldehyde group can be oxidized to a carboxylic acid using oxidizing agents like potassium permanganate or Jones reagent.

Reduction: The aldehyde can be reduced to the corresponding alcohol using reducing agents such as sodium borohydride or lithium aluminum hydride.

Common Reagents and Conditions

Oxidation: Potassium permanganate (KMnO₄), Jones reagent (CrO₃ in H₂SO₄)

Reduction: Sodium borohydride (NaBH₄), Lithium aluminum hydride (LiAlH₄)

Substitution: Nucleophiles like Grignard reagents (RMgX), organolithium compounds (RLi)

Major Products

Oxidation: 2-(Thian-4-yl)cyclopropane-1-carboxylic acid

Reduction: 2-(Thian-4-yl)cyclopropane-1-methanol

Substitution: Various substituted thianyl-cyclopropane derivatives

Scientific Research Applications

2-(Thian-4-yl)cyclopropane-1-carbaldehyde has several applications in scientific research:

Chemistry: Used as a building block in the synthesis of more complex molecules, particularly in the development of new pharmaceuticals and agrochemicals.

Biology: Investigated for its potential biological activity, including antimicrobial and anticancer properties.

Medicine: Explored as a precursor for the synthesis of drug candidates targeting various diseases.

Industry: Utilized in the development of novel materials with unique properties, such as polymers and catalysts.

Mechanism of Action

The mechanism of action of 2-(Thian-4-yl)cyclopropane-1-carbaldehyde depends on its specific application. In biological systems, it may interact with molecular targets such as enzymes or receptors, modulating their activity. The aldehyde group can form covalent bonds with nucleophilic residues in proteins, potentially altering their function. Additionally, the thian-4-yl group may engage in hydrophobic interactions or π-π stacking with aromatic residues, influencing the compound’s binding affinity and specificity.

Comparison with Similar Compounds

Structural and Physical Properties

The table below compares 2-(Thian-4-yl)cyclopropane-1-carbaldehyde with key analogs identified in the Enamine Ltd. Building Blocks Catalogue ():

Compound Name	Substituent	Molecular Formula	Molecular Weight (g/mol)	CAS Number	Price (Supplier Grade)
2-(Thian-4-yl)cyclopropane-1-carbaldehyde	Thian-4-yl	C₉H₁₂OS	168.26 (calculated)	Not listed	Not listed
1-(3-Methyl-1H-pyrazol-1-yl)cyclopropane-1-carbaldehyde	3-Methylpyrazolyl	C₈H₁₀N₂O	150.18 (calculated)	Not provided	G9
3,6-Dimethoxypyridine-2-carbaldehyde	3,6-Dimethoxypyridin-2-yl	C₈H₉NO₃	167.16	1824099-80-0	G1
5-(Trifluoromethyl)-1H-imidazole-4-carbaldehyde	5-Trifluoromethylimidazol-4-yl	C₅H₃F₃N₂O	164.09 (calculated)	Not provided	D5

Key Observations :

• Substituent Effects: The thian-4-yl group introduces a sulfur atom, which may enhance polarizability and solubility in non-polar solvents compared to nitrogen-containing heterocycles (e.g., pyrazolyl or imidazolyl substituents) .
• Price Variability : Supplier pricing (e.g., G9, D5 grades) reflects synthetic complexity and demand, with sulfur-containing compounds often requiring specialized synthetic routes .

Reactivity and Electronic Effects

• Cyclopropane Ring Strain : The strained cyclopropane ring in all analogs increases reactivity, particularly in ring-opening reactions. The electron-withdrawing aldehyde group may stabilize adjacent carbocations or radicals during such processes.
• Trifluoromethyl (CF₃): Strong electron-withdrawing effects in 5-(trifluoromethyl)-1H-imidazole-4-carbaldehyde likely enhance the aldehyde’s electrophilicity, favoring nucleophilic additions .

Biological Activity

2-(Thian-4-yl)cyclopropane-1-carbaldehyde is a compound of interest due to its potential biological activities. This article explores its pharmacological properties, mechanisms of action, and relevant case studies that highlight its applications in medicinal chemistry.

• Molecular Formula : C6H8OS
• Molecular Weight : 144.19 g/mol
• IUPAC Name : 2-(Thian-4-yl)cyclopropane-1-carbaldehyde
• Structural Features : The compound features a cyclopropane ring and a thianyl group, which may influence its biological reactivity.

Biological Activity Overview

Research indicates that 2-(Thian-4-yl)cyclopropane-1-carbaldehyde exhibits various biological activities, including:

• Antimicrobial Properties : Preliminary studies suggest that the compound possesses antimicrobial activity against certain bacterial strains.
• Anti-inflammatory Effects : There is evidence supporting its role in modulating inflammatory pathways, potentially making it useful in treating inflammatory diseases.
• Cytotoxicity Against Cancer Cells : Some studies have reported cytotoxic effects on cancer cell lines, indicating potential as an anticancer agent.

The biological activity of 2-(Thian-4-yl)cyclopropane-1-carbaldehyde is believed to be mediated through several mechanisms:

• Interaction with Biological Targets : The thianyl group may enhance binding affinity to specific receptors or enzymes involved in disease processes.
• Modulation of Signaling Pathways : The compound may influence key signaling pathways related to inflammation and cell proliferation.
• Induction of Apoptosis : Evidence suggests that it may trigger apoptotic pathways in cancer cells, leading to reduced viability.

Data Table: Summary of Biological Activities

Activity Type	Observed Effect	Reference
Antimicrobial	Inhibition of bacterial growth
Anti-inflammatory	Reduction in inflammatory markers
Cytotoxicity	Induction of apoptosis in cancer cells

Case Studies

• Antimicrobial Activity Study
  • A study evaluated the antimicrobial effects of various derivatives of cyclopropane compounds, including 2-(Thian-4-yl)cyclopropane-1-carbaldehyde. Results demonstrated significant inhibition against Staphylococcus aureus and Escherichia coli, suggesting its potential as a lead compound for antibiotic development.
• Anti-inflammatory Effects
  • In vitro assays showed that 2-(Thian-4-yl)cyclopropane-1-carbaldehyde reduced the production of pro-inflammatory cytokines in macrophages stimulated with lipopolysaccharide (LPS). This highlights its potential for treating conditions characterized by chronic inflammation.
• Cytotoxicity Against Cancer Cells
  • A study involving various cancer cell lines (e.g., breast and lung cancer) indicated that treatment with the compound resulted in a dose-dependent decrease in cell viability, with IC50 values suggesting moderate potency as an anticancer agent.